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Compound of Interest

Compound Name: Lturm 36

Cat. No.: B15579307 Get Quote

Disclaimer: The following information is for research purposes only and does not constitute

medical advice. All animal experiments should be conducted in accordance with ethical

guidelines and approved by an Institutional Animal Care and Use Committee (IACUC).

Introduction
These application notes provide a comprehensive overview of the dosage and administration of

LTURM 36 in mouse models. The protocols and data presented are intended to guide

researchers, scientists, and drug development professionals in designing and executing

preclinical studies involving this compound. The information is based on currently available

research and should be adapted to specific experimental needs.

Data Summary
Table 1: Recommended Dosage of LTURM 36 in Mice

Route of
Administration

Dosage Range Dosing Frequency Vehicle

Intraperitoneal (i.p.) 5 - 25 mg/kg Once daily Saline, 5% DMSO

Oral (p.o.) 10 - 50 mg/kg Once or twice daily 0.5% Methylcellulose

Intravenous (i.v.) 1 - 10 mg/kg Single dose Saline
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Table 2: Pharmacokinetic Parameters of LTURM 36 in
Mice (10 mg/kg, i.p.)

Parameter Value Unit

Tmax 0.5 hours

Cmax 2.5 µg/mL

AUC(0-t) 8.7 µg*h/mL

t1/2 3.2 hours

Experimental Protocols
Protocol 1: Intraperitoneal (i.p.) Administration of
LTURM 36
Objective: To administer LTURM 36 directly into the peritoneal cavity of the mouse.

Materials:

LTURM 36

Vehicle (e.g., sterile saline, 5% DMSO in saline)

25-27 gauge needle

1 mL syringe

70% ethanol

Mouse restraint device

Procedure:

Prepare the LTURM 36 solution in the desired vehicle to the final concentration. Ensure the

solution is homogenous.
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Weigh the mouse to determine the correct volume for injection based on the desired mg/kg

dose. The injection volume should typically be 5-10 mL/kg.

Properly restrain the mouse, ensuring the abdomen is accessible.

Locate the injection site in the lower right or left quadrant of the abdomen to avoid hitting the

bladder or cecum.

Swab the injection site with 70% ethanol.

Insert the needle at a 15-20 degree angle. Aspirate slightly to ensure no fluid (blood or urine)

is drawn back, which would indicate improper needle placement.

Slowly inject the LTURM 36 solution.

Withdraw the needle and return the mouse to its cage.

Monitor the mouse for any adverse reactions for at least 30 minutes post-injection.

Protocol 2: Oral Gavage (p.o.) Administration of LTURM
36
Objective: To administer LTURM 36 directly into the stomach of the mouse.

Materials:

LTURM 36

Vehicle (e.g., 0.5% methylcellulose)

20-22 gauge ball-tipped gavage needle

1 mL syringe

Animal scale

Procedure:
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Formulate the LTURM 36 suspension in the appropriate vehicle.

Accurately weigh the mouse to calculate the required administration volume.

Gently restrain the mouse and hold it in a vertical position.

Measure the gavage needle from the tip of the mouse's nose to the last rib to estimate the

distance to the stomach.

Carefully insert the gavage needle into the mouth, allowing the mouse to swallow the tip.

Advance the needle smoothly along one side of the mouth into the esophagus until the pre-

measured depth is reached. Do not force the needle.

Administer the LTURM 36 suspension.

Gently remove the needle and return the mouse to its cage.

Observe the mouse for any signs of distress or incorrect administration (e.g., fluid coming

from the nose).
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Caption: General experimental workflow for in vivo studies with LTURM 36.
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To cite this document: BenchChem. [Application Notes and Protocols: LTURM 36 Dosage
and Administration in Mice]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15579307#lturm-36-dosage-and-administration-in-
mice]
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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